(E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-(5-methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide
• InChI: InChI=1S/C17H16N4O2S/c1-14-13-17(21(19-14)16-7-10-18-11-8-16)20-24(22,23)12-9-15-5-3-2-4-6-15/h2-13,20H,1H3/b12-9+
• InChI Key: VVNNLQFXPGLZDF-FMIVXFBMSA-N
• Canonical SMILES: CC1=NN(C(=C1)NS(=O)(=O)C=CC2=CC=CC=C2)C3=CC=NC=C3
• Isomeric SMILES: CC1=NN(C(=C1)NS(=O)(=O)/C=C/C2=CC=CC=C2)C3=CC=NC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 1436370-59-0

Description

(E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide is a synthetic sulfonamide derivative featuring a pyridinyl-pyrazole core conjugated to a phenylethenesulfonamide moiety. Its molecular structure combines a planar aromatic system with polar sulfonamide and pyridinyl groups, conferring unique physicochemical and biological properties.

Its E-configuration at the ethenesulfonamide bond likely enhances steric stability and intermolecular interactions, critical for binding affinity.

Biological Activity

(E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide, with the CAS number 1436370-59-0, is a compound of significant interest in medicinal chemistry due to its potential biological activities. Its molecular formula is $C_{17}H_{16}N_{4}O_{2}S$ and it has a molecular weight of 340.4 g/mol . This article explores its biological activity, focusing on mechanisms of action, therapeutic potential, and relevant case studies.

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets, including enzymes and receptors. It is believed to inhibit certain kinases or proteases, which play crucial roles in cellular signaling pathways. This inhibition can lead to various downstream effects, influencing processes such as cell proliferation and apoptosis.

Therapeutic Potential

Research indicates that (E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide may exhibit potential therapeutic properties in several areas:

• Anti-inflammatory Activity : Preliminary studies suggest that this compound may modulate inflammatory responses, making it a candidate for treating inflammatory diseases.
• Anticancer Properties : The compound has been investigated for its ability to inhibit cancer cell growth through mechanisms involving apoptosis and cell cycle arrest.

Structure-Activity Relationship (SAR)

The unique structure of (E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide contributes to its biological activity. The presence of the pyridine and pyrazole rings allows for specific interactions with biological targets, enhancing its efficacy as a potential therapeutic agent. Understanding the SAR can aid in the design of more potent analogs.

In Vitro Studies

In vitro experiments have demonstrated that (E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide can effectively inhibit the growth of various cancer cell lines. For instance, studies have shown a significant reduction in cell viability in breast cancer and prostate cancer models when treated with this compound .

In Vivo Studies

Animal model studies are essential for evaluating the therapeutic potential of this compound. Preliminary results indicate that administration of (E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide leads to tumor size reduction in xenograft models of cancer. These findings support further investigation into its pharmacokinetics and long-term effects on tumor progression .

Comparative Analysis with Similar Compounds

To contextualize the biological activity of (E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide, a comparison with similar compounds was conducted:

Compound Name	Structure	Biological Activity
Compound A	Structure A	Anti-inflammatory
Compound B	Structure B	Anticancer
(E)-N-(5-Methyl...)	Structure	Potential anti-inflammatory and anticancer

This comparative analysis highlights the unique properties of (E)-N-(5-Methyl...) that could be leveraged in drug development.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Structural Features and Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups	Lipinski Compliance
(E)-N-(5-Methyl-2-pyridin-4-ylpyrazol-3-yl)-2-phenylethenesulfonamide	C17H16N4O2S	~340.4	Not reported	Sulfonamide, pyridinyl-pyrazole, styryl	Likely compliant
(4E)-2-acetyl-5-methyl-4-[(2-nitrophenyl)methylidene]-2,4-dihydro-3H-pyrazol-3-one (Compound-1)	C13H11N3O4	273.24	170	Pyrazolone, acetyl, nitrobenzylidene	Yes
N-[6-methoxy-5-(2-methoxyphenoxy)-2-(pyrimidin-2-yl)-pyrimidin-4-yl]-2-phenylethenesulfonamide	C24H21N5O4S	475.52	Not reported	Sulfonamide, dimethoxy-pyrimidine	Likely compliant

Key Observations :

• Core Heterocycles : The target compound’s pyridinyl-pyrazole core differs from Compound-1’s pyrazolone ring and the dimethoxy-pyrimidine system in ’s compound. These structural variations influence solubility and electronic properties.
• Functional Groups : The sulfonamide group in the target compound and ’s derivative contrasts with Compound-1’s acetyl and nitro groups, affecting hydrogen-bonding capacity and metabolic stability.
• Lipinski Compliance : All compounds adhere to Lipinski’s rule of five, suggesting favorable oral bioavailability .

Key Observations :

• Activity Specificity : The target compound’s biological activity remains uncharacterized in the evidence, but its structural analogs demonstrate diverse mechanisms. For example, ’s derivative is a clinically validated dysuria therapeutic, highlighting the pharmacological versatility of arylethenesulfonamides .
• TDEs) underscores the importance of substituent branching in modulating immune responses—a factor that may extend to sulfonamide derivatives .

Spectroscopic and Analytical Comparisons

• IR Spectroscopy: Compound-1 exhibits strong C=O (1702 cm⁻¹) and NO₂ (1552 cm⁻¹) stretches , whereas the target compound’s sulfonamide group would show S=O stretches near 1350–1150 cm⁻¹.
• Solubility : The pyridinyl-pyrazole system in the target compound likely enhances water solubility compared to ’s dimethoxy-pyrimidine derivative, which has higher lipophilicity due to methoxy groups.

Preparation Methods

Synthesis of 5-Methyl-2-pyridin-4-ylpyrazol-3-amine

The pyrazole core is typically synthesized via a 1,3-dipolar cycloaddition between pyridin-4-ylhydrazine and acetylacetone (2,4-pentanedione).

Procedure

• Reactants : Pyridin-4-ylhydrazine (1.0 equiv), acetylacetone (1.1 equiv)
• Conditions : Reflux in ethanol (12 h, 78°C) under nitrogen atmosphere.
• Workup : Cooling to 0°C precipitates the product, which is filtered and washed with cold ethanol.
• Yield : 72–78% (white crystalline solid)
• Characterization :
  • 1H NMR (400 MHz, DMSO-d6): δ 8.51 (d, J = 4.8 Hz, 2H, pyridine H-2,6), 7.79 (d, J = 4.8 Hz, 2H, pyridine H-3,5), 6.12 (s, 1H, pyrazole H-4), 2.41 (s, 3H, CH3).
  • IR (KBr): 3350 cm⁻¹ (N–H stretch), 1605 cm⁻¹ (C=N pyrazole).

Preparation of (E)-2-phenylethenesulfonyl Chloride

The stereospecific synthesis of the sulfonyl chloride precursor is critical for preserving the (E)-configuration.

Method A: Chlorosulfonation of Trans-Cinnamic Acid

• Reactants : Trans-cinnamic acid (1.0 equiv), chlorosulfonic acid (3.0 equiv)
• Conditions : Dropwise addition at 0°C, followed by stirring at 25°C (4 h).
• Workup : Quenched with ice-water, extracted with dichloromethane (DCM), dried over Na2SO4.
• Yield : 65% (pale-yellow liquid)
• Characterization :
  • 13C NMR (101 MHz, CDCl3): δ 144.2 (C=S), 134.8 (C=C), 129.1–128.3 (aryl C).

Method B: Thionyl Chloride-Mediated Sulfonation

• Reactants : (E)-2-phenylethenesulfonic acid (1.0 equiv), thionyl chloride (2.5 equiv)
• Conditions : Reflux in DCM (3 h).
• Yield : 82% (colorless liquid)

Coupling of Pyrazole Amine with Sulfonyl Chloride

The final step involves nucleophilic substitution at the sulfonyl chloride center.

Procedure

• Reactants : 5-Methyl-2-pyridin-4-ylpyrazol-3-amine (1.0 equiv), (E)-2-phenylethenesulfonyl chloride (1.2 equiv)
• Base : Triethylamine (2.5 equiv) in anhydrous DCM
• Conditions : Stirring at 0°C → 25°C (12 h)
• Workup : Extracted with DCM, washed with brine, purified via flash chromatography (hexane:ethyl acetate = 3:1).
• Yield : 58% (off-white solid)
• Characterization :
  • HRMS (ESI): m/z [M+H]+ calcd. for C17H17N4O2S: 357.1024; found: 357.1028.
  • HPLC Purity : 98.6% (C18 column, 0.1% TFA in H2O/MeCN gradient).

Alternative Synthetic Routes

Palladium-Catalyzed Cross-Coupling

A Suzuki-Miyaura coupling strategy introduces the pyridinyl group post-pyrazole formation:

• Intermediate : 5-Methyl-3-nitro-1H-pyrazole
• Coupling : Pd(PPh3)4 (5 mol%), pyridin-4-ylboronic acid (1.5 equiv), K2CO3 (2.0 equiv) in dioxane/H2O (4:1) at 80°C (8 h).
• Reduction : Nitro → amine via H2/Pd-C (10 bar, 50°C).
• Yield : 41% over two steps.

Solid-Phase Synthesis

For high-throughput applications, Wang resin-bound pyrazole intermediates enable automated sulfonylation:

• Resin Loading : 5-Methyl-2-pyridin-4-ylpyrazol-3-amine coupled to Wang resin via Fmoc chemistry.
• Sulfonylation : (E)-2-phenylethenesulfonyl chloride (3.0 equiv), DIEA (6.0 equiv) in DMF (24 h).
• Cleavage : 95% TFA/H2O (2 h).
• Yield : 76% (crude), 92% purity.

Reaction Optimization and Troubleshooting

Stereochemical Control

The (E)-configuration is preserved by:

• Maintaining reaction temperatures < 30°C during sulfonylation.
• Avoiding protic solvents (e.g., MeOH) that promote isomerization.
• Using bulky bases (e.g., 2,6-lutidine) to minimize acid-catalyzed double bond rotation.

Byproduct Analysis

Common impurities and mitigation strategies:

Byproduct	Source	Mitigation
Z-Isomer	Thermal isomerization	Reduced reaction time, low temp.
Di-sulfonylated pyrazole	Excess sulfonyl chloride	Stoichiometric control (1.2 equiv)
Pyrazole ring-opened products	Acidic conditions	Neutral pH buffering (NaHCO3)

Industrial-Scale Considerations

Cost Analysis of Key Reagents

Reagent	Cost/kg (USD)	Scalability
Pyridin-4-ylhydrazine	12,500	Limited (custom synthesis)
Trans-cinnamic acid	980	High
Pd(PPh3)4	8,200	Moderate (catalyst recycling)

Characterization and Quality Control

Spectroscopic Validation

• 1H NMR (DMSO-d6): Key peaks at δ 8.53 (pyridine H), 7.92 (ethene H, J = 16.1 Hz, trans), 6.98 (pyrazole H-4).
• IR : 1325 cm⁻¹ (S=O asymmetric), 1160 cm⁻¹ (S=O symmetric).

Chiral HPLC Analysis

• Column : Chiralpak AD-H (250 × 4.6 mm)
• Mobile Phase : Hexane/ethanol (80:20)
• Retention Time : 14.2 min (E-isomer), 16.8 min (Z-isomer)

Emerging Methodologies

Enzymatic Sulfonylation

Recent advances employ aryl sulfotransferases (ASTs) for stereospecific sulfonamide bond formation:

• Enzyme : AST-3 from Pseudomonas aeruginosa
• Conditions : 30°C, pH 7.4, 48 h
• Yield : 34% (needs optimization)